2-(Adamantan-1-YL)-4-bromo-5-methylphenol

• Molecular Formula: C17H21BrO
• Molecular Weight: 321.3 g/mol
• IUPAC Name: 2-(1-adamantyl)-4-bromo-5-methylphenol
• InChI: InChI=1S/C17H21BrO/c1-10-2-16(19)14(6-15(10)18)17-7-11-3-12(8-17)5-13(4-11)9-17/h2,6,11-13,19H,3-5,7-9H2,1H3
• InChI Key: WAEAIUSJDSZUKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C23CC4CC(C2)CC(C4)C3)O

Description

2-(Adamantan-1-YL)-4-bromo-5-methylphenol is a useful research compound. Its molecular formula is C17H21BrO and its molecular weight is 321.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-methylphenol (4.68 g, 25 mmol), 1-adamantanol (3.81 g, 25 mmol), and MeSO3H (1.2 mL) in CH2Cl2 (18 mL) was stirred and heated at 54° C. (oil-bath) for 28.8 h. The resulting solution was diluted with CHCl3 (150 mL), washed with H2O, 5% NaHCO3, and brine and dried. The residue obtained on concentration was washed with hot hexane to give 6.77 g (85%) of 2-(1-adamantyl)-4-bromo-5-methylphenol as a white solid, mp 155-156° C. IR 3541, 2905, 2845, 1147 cm−1; 1H NMR δ (CDCl3) 1.77 (bs, 6H, AdCH2), 2.07 (bs, 9H, AdCH and AdCH2), 2.28 (s, 3H, CH3), 4.67 (s, 1H, OH), 6.54 (s, 1H, 6-ArH), 7.30 (s, 1H, 3-ArH).